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Compound of Interest

Compound Name: 4-Amino-3,5-dibromopyridine

Cat. No.: B189618 Get Quote

This guide provides critical safety, handling, and disposal information for 4-Amino-3,5-
dibromopyridine, a compound utilized in advanced scientific research. Adherence to these

protocols is essential for ensuring a safe laboratory environment and mitigating potential risks

associated with this chemical.

Chemical Profile:

Property Value

Chemical Name 4-Amino-3,5-dibromopyridine

CAS Number 84539-34-4

Molecular Formula C₅H₄Br₂N₂

Molecular Weight 251.91 g/mol

Appearance
Light yellow to yellow to orange powder or

crystals[1][2]

Melting Point 165-170 °C

Hazard Summary:

4-Amino-3,5-dibromopyridine is classified as a hazardous substance. Key hazards include:
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Acute Toxicity (Oral): Toxic if swallowed.

Skin Irritation: Causes skin irritation.[2]

Serious Eye Damage: Causes serious eye damage.

Respiratory Irritation: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary line of defense against potential exposure. The

following table summarizes the required PPE.

Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.[3]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

when handling larger

quantities.[3][4]

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.

Double-gloving is

recommended, with frequent

changes.[3][4]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[3]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[3]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or if

engineering controls are

insufficient to control airborne

concentrations.[3][4]
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Standard Operating Procedure
A systematic approach to handling 4-Amino-3,5-dibromopyridine is crucial for safety and

experimental integrity.

Step 1: Pre-Handling Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

PPE Inspection: Ensure all required PPE is available and in good condition.

Emergency Equipment: Verify that a safety shower, eyewash station, and appropriate fire

extinguisher are readily accessible.[3]

Fume Hood Verification: Confirm that the chemical fume hood is functioning correctly.

Step 2: Handling the Compound

Personal Protective Equipment: Don all required PPE as outlined in the table above before

entering the handling area.

Weighing: When weighing the solid compound, use a balance inside the fume hood or in a

ventilated balance enclosure to avoid inhalation of dust particles.

Dissolving: When preparing solutions, add the solid to the solvent slowly to prevent

splashing.

Reactions: Conduct all chemical reactions within a certified chemical fume hood. Ensure all

glassware is securely clamped.

Step 3: Post-Handling Procedures

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and cleaning agent.

Waste Disposal: Dispose of all waste, including contaminated PPE and empty containers, in

appropriately labeled hazardous waste containers.
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PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

Hygiene: Wash hands thoroughly with soap and water after handling the compound.[5]

Disposal Plan
Proper disposal of 4-Amino-3,5-dibromopyridine and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: Collect all solid waste, including residual compound and contaminated

materials (e.g., weigh boats, filter paper), in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect all liquid waste containing 4-Amino-3,5-dibromopyridine in a labeled,

sealed, and chemically resistant container. Do not mix with incompatible waste streams.

Contaminated PPE: Dispose of all used PPE, including gloves, lab coats, and shoe covers,

as hazardous waste.

Disposal Method: All waste must be disposed of through the institution's environmental

health and safety office or a licensed hazardous waste disposal company. Do not dispose of

this chemical down the drain.[6]

Emergency Procedures
Spill Response:

Minor Spill (in fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled hazardous waste container.

Decontaminate the area with a suitable solvent.

Major Spill (outside fume hood):
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Evacuate the laboratory immediately.

Alert laboratory personnel and the institutional safety office.

Prevent entry to the contaminated area.

Await the arrival of trained emergency response personnel.

Exposure Response:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[7]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]
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Preparation

Handling (in Fume Hood)

Post-Handling

Emergency Response

1. Conduct Risk Assessment

2. Inspect & Don PPE

3. Verify Emergency Equipment

4. Confirm Fume Hood Operation

5. Weigh Compound

6. Prepare Solution

7. Perform Reaction

8. Decontaminate Work Area

9. Dispose of Waste

10. Remove PPE

11. Wash Hands

Procedure Complete

Spill ExposureStart Handling
4-Amino-3,5-dibromopyridine

Click to download full resolution via product page

Caption: Workflow for handling 4-Amino-3,5-dibromopyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b189618?utm_src=pdf-body-img
https://www.benchchem.com/product/b189618?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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